Cas no 104036-80-8 (Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI))

Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI) structure
104036-80-8 structure
Product Name:Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI)
CAS No:104036-80-8
MF:C11H18ClNS
MW:231.78532075882
CID:177138
PubChem ID:3025556
Update Time:2025-04-19

Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI) Chemical and Physical Properties

Names and Identifiers

    • Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI)
    • 2-phenyl-2-propan-2-ylsulfanyl-ethanamine hydrochloride
    • 2-phenyl-2-propan-2-ylsulfanylethanamine,hydrochloride
    • 2-[(1-methylethyl)sulfanyl]-2-phenylethanamine hydrochloride
    • beta-Isopropylthio-beta-phenylethylamine hydrochloride
    • Phenethylamine, beta-(isopropylthio)-, hydrochloride
    • 2-phenyl-2-propan-2-ylsulfanylethanamine;hydrochloride
    • DTXSID70908761
    • 104036-80-8
    • 2-Phenyl-2-[(propan-2-yl)sulfanyl]ethan-1-amine--hydrogen chloride (1/1)
    • Inchi: 1S/C11H17NS.ClH/c1-9(2)13-11(8-12)10-6-4-3-5-7-10;/h3-7,9,11H,8,12H2,1-2H3;1H
    • InChI Key: LRADIYLUMHNTSN-UHFFFAOYSA-N
    • SMILES: Cl.S(C(C)C)C(CN)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.08504
  • Monoisotopic Mass: 231.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • Boiling Point: 287.7°C at 760 mmHg
  • Flash Point: 127.8°C
  • PSA: 26.02
  • LogP: 4.33030

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